Cas no 88469-71-0 (5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-)
88469-71-0 structure
Product Name:5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-
CAS No:88469-71-0
MF:C13H11NO4S
MW:277.295742273331
CID:631530
PubChem ID:13114377
Update Time:2025-04-19
5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl-
- 4-(acetyloxymethyl)-2-phenyl-1,3-thiazole-5-carboxylic acid
- 88469-71-0
- DTXSID40518997
- 4-[(Acetyloxy)methyl]-2-phenyl-1,3-thiazole-5-carboxylic acid
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- Inchi: 1S/C13H11NO4S/c1-8(15)18-7-10-11(13(16)17)19-12(14-10)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,16,17)
- InChI Key: YYMZLWNKUKGLEY-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(COC(C)=O)N=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 277.04087901g/mol
- Monoisotopic Mass: 277.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 105Ų
5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-phenyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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